Cas no 76470-28-5 (1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester)

• Product name: 1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester
• CAS No: 76470-28-5
• MF: C₉H₉NO₄
• MW: 195.17206
• CID: 537735
• PubChem ID: 12560914

1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid, ethyl ester
• ethyl [1,3]dioxolo[4,5-c]pyridine-6-carboxylate
• DTXSID70502586
• Ethyl 2H-[1,3]dioxolo[4,5-c]pyridine-6-carboxylate
• 76470-28-5

• Inchi： InChI=1S/C9H9NO4/c1-2-12-9(11)6-3-7-8(4-10-6)14-5-13-7/h3-4H,2,5H2,1H3
• InChI Key： CIEFYVLFYGURSP-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų